Cas no 80839-21-0 ( )

• Product name: &nbsp
• CAS No: 80839-21-0
• MF: C₂₂H₁₄BrNO₂
• MW: 404.256064891815
• CID: 986130
• PubChem ID: 135413954

  Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromoanilino)-phenylmethylidene]indene-1,3-dione
• 80839-21-0
• NSC333180
• DTXSID20318614
• NSC-333180
• DS-012741
• 2-[[(4-bromophenyl)amino]-phenyl-methylidene]indene-1,3-dione
•  

• Inchi： InChI=1S/C22H14BrNO2/c23-15-10-12-16(13-11-15)24-20(14-6-2-1-3-7-14)19-21(25)17-8-4-5-9-18(17)22(19)26/h1-13,25H
• InChI Key： CNKKJBYTWCUWER-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=NC2=CC=C(C=C2)Br)C3=C(C4=CC=CC=C4C3=O)O

Computed Properties

• Exact Mass: 403.02079g/mol
• Monoisotopic Mass: 403.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 5.4